Cas no 1219905-36-8 (methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate)

• Product Name: methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate
• CAS No: 1219905-36-8
• MF: C₂₃H₂₄N₂O₃
• MW: 376.448266029358
• CID: 6185423
• PubChem ID: 49676506
• Update Time: 2025-06-13

methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate
• 1219905-36-8
• methyl 4-{[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]carbamoyl}benzoate
• methyl 4-((2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)carbamoyl)benzoate
• VU0522567-1
• F5832-2028
• methyl 4-[[2-(dimethylamino)-2-naphthalen-1-ylethyl]carbamoyl]benzoate
• AKOS024520967
• SR-01000925286-1
• SR-01000925286

• Inchi： 1S/C23H24N2O3/c1-25(2)21(20-10-6-8-16-7-4-5-9-19(16)20)15-24-22(26)17-11-13-18(14-12-17)23(27)28-3/h4-14,21H,15H2,1-3H3,(H,24,26)
• InChI Key： RZUTYZWRBIKNTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)NCC(C1=CC=CC2C=CC=CC1=2)N(C)C

Computed Properties

• Exact Mass: 376.17869263g/mol
• Monoisotopic Mass: 376.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate

Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate (CAS No. 1219905-36-8): A Comprehensive Overview

Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate, identified by its CAS number 1219905-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.

The molecular structure of Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate features a benzoate backbone substituted with a carbamoyl group at the 4-position. This carbamoyl group is further linked to an ethyl chain that terminates in a dimethylamino group. The presence of the naphthalen-1-yl moiety introduces a rigid aromatic ring system, which can influence the compound's solubility, bioavailability, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacophore in drug design. The combination of the benzoate and naphthalene rings provides a scaffold that can be modified to enhance specific biological activities. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases, particularly those involving multiple pathological pathways.

In the realm of medicinal chemistry, Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate has been explored for its potential role in modulating enzyme activity and receptor binding. The dimethylamino group, in particular, is known for its ability to enhance lipophilicity and improve membrane permeability, which are critical factors for drug efficacy. Additionally, the carbamoyl functionality can serve as a point of modification for further derivatization, allowing researchers to fine-tune the compound's properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate for their biological potential. Molecular docking studies have shown that this compound can interact with various targets, including kinases and transcription factors, which are key players in numerous disease pathways. These interactions suggest that the compound may have therapeutic applications in areas such as oncology and inflammation.

The synthesis of Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as the naphthalenylated ethylamine derivative, followed by carbamylation and subsequent esterification. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

From a pharmacokinetic perspective, Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate exhibits promising characteristics that could make it an attractive candidate for clinical development. Studies have indicated that the compound has favorable solubility profiles and moderate metabolic stability, which are essential for oral bioavailability. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, paving the way for further preclinical evaluation.

The growing interest in Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate is also driven by its potential in combination therapy strategies. By targeting multiple pathways simultaneously, this compound could offer synergistic effects that enhance therapeutic outcomes. For instance, its ability to inhibit both kinase activity and inflammatory responses might make it particularly useful in treating chronic inflammatory diseases or cancer.

In conclusion, Methyl 4-{2-(dimethylamino)-2-(naphthalen-1-yl)ethylcarbamoyl}benzoate (CAS No. 1219905-36-8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable tool for developing new treatments across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.